(Z)-2-(5-(4-methoxybenzylidene)-2,4-dioxothiazolidin-3-yl)propanoic acid

• IUPAC Name: 2-[(5Z)-5-[(4-methoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanoic acid
• InChI: InChI=1S/C14H13NO5S/c1-8(13(17)18)15-12(16)11(21-14(15)19)7-9-3-5-10(20-2)6-4-9/h3-8H,1-2H3,(H,17,18)/b11-7-
• InChI Key: RONGUDWUOIRGNR-XFFZJAGNSA-N
• Canonical SMILES: CC(C(=O)O)N1C(=O)C(=CC2=CC=C(C=C2)OC)SC1=O
• Isomeric SMILES: CC(C(=O)O)N1C(=O)/C(=C/C2=CC=C(C=C2)OC)/SC1=O
• Molecular Formula: C14H13NO5S
• Molecular Weight: 307.32 g/mol
• CAS No.: 489397-78-6

Description

(Z)-2-(5-(4-methoxybenzylidene)-2,4-dioxothiazolidin-3-yl)propanoic acid is a useful research compound. Its molecular formula is C14H13NO5S and its molecular weight is 307.32. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-inflammatory Activities

• Antimicrobial Activity

  A series of derivatives synthesized from the compound demonstrated good to moderate activity against both Gram-positive and Gram-negative bacteria. The studies highlight the compound's potential as a basis for developing new antimicrobial agents. The antimicrobial activity was assessed against various bacterial strains, showing compatibility with standard drugs like Ampicillin, but lower than Ciprofloxacin. Among these derivatives, specific compounds exhibited very good activity against Gram-positive bacteria like B. subtilis and S. aureus (N. PansareDattatraya & S. Devan, 2015; Rakia Abd Alhameed et al., 2019).

• Anti-inflammatory Properties

  In a study, the compound was found to protect rats from CCl4-induced liver injury, suggesting its potential as an anti-inflammatory agent. It functions as an aldose reductase inhibitor, affecting the NF-κB-dependent expression of cytokines and chemokines involved in the pathogenesis of inflammation (Zhen-ling Wang et al., 2012).

Anticancer Activities

• Anticancer Properties: Several studies have explored the anticancer potential of derivatives, finding significant antiproliferative effects against various cancer cell lines, including colon cancer, breast cancer, and myelogenous leukemia. These findings suggest that certain modifications to the compound could enhance its therapeutic efficacy against cancer (B. Božić et al., 2017; D. Pansare et al., 2019).